Cas no 1017417-72-9 (1-(2-fluorophenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(2-fluorophenyl)-2-(methylamino)ethan-1-ol
• CAS No: 1017417-72-9
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5069737
• PubChem ID: 24271502
• Update Time: 2025-06-08

1-(2-fluorophenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-2-(methylamino)ethan-1-ol
• 1-(2-Fluoro-phenyl)-2-methylamino-ethanol
• Benzenemethanol, 2-fluoro-α-[(methylamino)methyl]-

• Inchi： 1S/C9H12FNO/c1-11-6-9(12)7-4-2-3-5-8(7)10/h2-5,9,11-12H,6H2,1H3
• InChI Key： DARAXWHBVGCYPE-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1F)(O)CNC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-fluorophenyl)-2-(methylamino)ethan-1-ol

Chemical Profile of 1-(2-fluorophenyl)-2-(methylamino)ethan-1-ol (CAS No. 1017417-72-9)

1-(2-fluorophenyl)-2-(methylamino)ethan-1-ol, identified by its CAS number 1017417-72-9, is a fluorinated aromatic amine derivative with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of secondary amines and features a fluorine substituent on the phenyl ring, which enhances its electronic properties and reactivity, making it a valuable scaffold for drug discovery.

The structural motif of 1-(2-fluorophenyl)-2-(methylamino)ethan-1-ol consists of an ethylene backbone with a fluorophenyl group at the first carbon and a methylamino group at the second carbon. The presence of the fluorine atom at the 2-position of the phenyl ring introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This feature has been extensively explored in medicinal chemistry for optimizing pharmacokinetic properties, such as metabolic stability and bioavailability.

In recent years, 1-(2-fluorophenyl)-2-(methylamino)ethan-1-ol has garnered attention in the development of novel therapeutic agents. Its structural framework is reminiscent of bioactive molecules targeting various biological pathways, including neurotransmitter receptors and enzyme inhibition. The fluorine atom's role in influencing molecular interactions has been particularly highlighted in studies aiming to enhance binding specificity to biological targets.

One notable application of 1-(2-fluorophenyl)-2-(methylamino)ethan-1-ol is in the synthesis of ligands for G-protein coupled receptors (GPCRs). GPCRs are a vast family of membrane receptors involved in numerous physiological processes, making them attractive targets for drug development. The fluorine substituent in this compound can improve receptor affinity by modulating hydrogen bonding networks and hydrophobic interactions. Recent studies have demonstrated that derivatives of 1-(2-fluorophenyl)-2-(methylamino)ethan-1-ol exhibit promising activity as partial agonists or antagonists for certain GPCR subtypes, which could lead to breakthroughs in treating conditions such as cardiovascular diseases and neurological disorders.

Additionally, the compound's secondary amine functionality makes it a versatile intermediate in organic synthesis. It can undergo further derivatization to introduce additional pharmacophores or modify existing ones, enabling the exploration of novel chemical space. This flexibility has been leveraged in combinatorial chemistry libraries and high-throughput screening campaigns to identify lead compounds for drug development.

The pharmacokinetic profile of 1-(2-fluorophenyl)-2-(methylamino)ethan-1-ol is another area of interest. The fluorine atom can influence metabolic pathways, potentially increasing the compound's half-life or altering its excretion route. These properties are critical for optimizing drug candidates to ensure efficacy while minimizing side effects. Computational modeling and experimental studies have been employed to evaluate how fluorination affects molecular dynamics and interactions with metabolic enzymes.

In conclusion, 1-(2-fluorophenyl)-2-(methylamino)ethan-1-ol (CAS No. 1017417-72-9) represents a significant compound in pharmaceutical research due to its unique structural features and potential applications. Its fluorinated aromatic ring and secondary amine group provide a rich foundation for designing molecules with tailored biological activities. As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(2-fluorophenyl)-2-(methylamino)ethan-1-ol are expected to play a pivotal role in the development of next-generation drugs.